Cas no 1361820-39-4 (4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1361820-39-4
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912190
• Update Time: 2025-06-08

4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-5-16-8(2-3-15)9(7(6)4-11)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： NBKBEONEPDPOPC-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CN=C(CC#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

Professional Introduction to 4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361820-39-4)

4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1361820-39-4) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a bromomethyl group, a methyl group, and a trifluoromethoxy group, making it an excellent intermediate for the synthesis of various biologically active molecules.

The unique structural attributes of this compound contribute to its reactivity and make it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents. The presence of the bromomethyl moiety allows for facile introduction of nucleophiles, enabling the construction of complex molecular frameworks through nucleophilic substitution reactions. Additionally, the electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of the adjacent carbon atoms, facilitating further functionalization.

In recent years, 4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile has been extensively studied in the development of small-molecule inhibitors targeting various disease pathways. For instance, its application in the synthesis of kinase inhibitors has shown promising results in preclinical studies. The trifluoromethoxy group, known for its ability to improve metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of drug candidates.

The compound's utility extends beyond kinase inhibition; it has also been explored in the design of antiviral and anticancer agents. Researchers have leveraged its reactive bromomethyl group to introduce diverse pharmacophores, leading to the discovery of several lead compounds with significant biological activity. The pyridine core itself is a common scaffold in many bioactive molecules, further highlighting the compound's importance in drug discovery.

The synthesis of 4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The strategic use of fluorinated moieties is particularly noteworthy, as trifluoromethoxy groups are increasingly recognized for their ability to modulate drug-like properties such as lipophilicity and solubility. This has led to an increased demand for intermediates like this one in modern drug development pipelines.

The compound's reactivity also makes it valuable in material science applications, where it can serve as a precursor for functionalized polymers and coatings. The ability to introduce specific functional groups at controlled positions on the pyridine ring allows for fine-tuning of material properties, making this compound a valuable asset in interdisciplinary research.

Ongoing research continues to uncover new applications for 4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile, particularly in the realm of green chemistry and sustainable synthesis. Efforts are being made to develop more efficient synthetic routes that minimize waste and reduce environmental impact while maintaining high yields and purity standards. These advancements are crucial for ensuring that such valuable intermediates remain accessible and cost-effective for future research endeavors.

In conclusion, 4-(Bromomethyl)-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers alike. As our understanding of its potential continues to grow, so too will its role in advancing scientific discovery and innovation.